Cas no 1143535-78-7 (3-AMINO-3-(4-CHLOROPHENYL)PROPANENITRILE)

• Product Name: 3-AMINO-3-(4-CHLOROPHENYL)PROPANENITRILE
• CAS No: 1143535-78-7
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• MDL: MFCD18701992
• CID: 5595167
• PubChem ID: 55283354
• Update Time: 2025-10-23

3-AMINO-3-(4-CHLOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(4-CHLOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-4-chloro-
• JRONFOMUFKMLPS-UHFFFAOYSA-N
• AKOS006345833
• 1143535-78-7
• SCHEMBL390530

• MDL： MFCD18701992
• Inchi： 1S/C9H9ClN2/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4,9H,5,12H2
• InChI Key： JRONFOMUFKMLPS-UHFFFAOYSA-N
• SMILES： C(#N)CC(N)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 180.045
• Monoisotopic Mass: 180.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 355.1±27.0 °C(Predicted)
• pka: 6.59±0.10(Predicted)

Additional information on 3-AMINO-3-(4-CHLOROPHENYL)PROPANENITRILE

Recent Advances in the Study of 3-AMINO-3-(4-CHLOROPHENYL)PROPANENITRILE (CAS: 1143535-78-7) and Its Applications in Chemical Biology and Pharmaceutical Research

3-AMINO-3-(4-CHLOROPHENYL)PROPANENITRILE (CAS: 1143535-78-7) is a compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's structural features, including the presence of an amino group and a nitrile moiety, make it a valuable building block for the construction of more complex molecules. Recent synthetic methodologies have demonstrated efficient routes to access 3-AMINO-3-(4-CHLOROPHENYL)PROPANENITRILE, with improvements in yield and purity. These advancements are critical for its application in high-throughput screening and drug discovery programs.

In terms of biological activity, preliminary studies suggest that derivatives of 3-AMINO-3-(4-CHLOROPHENYL)PROPANENITRILE exhibit promising pharmacological properties. For instance, certain analogs have shown activity against specific enzyme targets involved in inflammatory and neurodegenerative diseases. These findings underscore the compound's potential as a scaffold for the development of new therapeutic agents.

Furthermore, recent research has explored the mechanistic aspects of its biological interactions. Computational modeling and in vitro assays have provided insights into the binding modes and structure-activity relationships (SAR) of derivatives, facilitating the design of more potent and selective compounds. These studies are instrumental in guiding future drug development efforts.

In conclusion, 3-AMINO-3-(4-CHLOROPHENYL)PROPANENITRILE (CAS: 1143535-78-7) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its synthetic accessibility and biological relevance make it a valuable tool for the discovery of new therapeutic agents. Continued research in this area is expected to yield significant advancements in drug development and biomedical applications.